Cas no 2680606-99-7 (7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid)

• Product Name: 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid
• CAS No: 2680606-99-7
• MF: C₁₄H₂₃NO₆
• MW: 301.33552479744
• CID: 5631157
• PubChem ID: 165926506
• Update Time: 2025-11-06

7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(1,3-dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}heptanoic acid
• 2680606-99-7
• EN300-28290509
• 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid

• Inchi： 1S/C14H23NO6/c1-2-8-21-14(18)15-11(13(16)17)6-4-3-5-7-12-19-9-10-20-12/h2,11-12H,1,3-10H2,(H,15,18)(H,16,17)
• InChI Key： SOIIYWDQLJFRKU-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCCCC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 301.15253745g/mol
• Monoisotopic Mass: 301.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.1Ų

Additional information on 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid

Professional Introduction to 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic Acid (CAS No. 2680606-99-7)

The compound 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid, identified by its CAS number 2680606-99-7, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapy and molecular recognition. Its unique structural features, including the presence of a 1,3-dioxolan moiety and an amino acid derivative, make it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can interact selectively with biological targets. The 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid structure is designed to exploit these interactions, potentially leading to the creation of new therapeutic agents. The dioxolan ring, in particular, is known for its ability to enhance binding affinity and stability when incorporated into drug molecules. This feature has been extensively studied in the context of peptidomimetics and other bioactive scaffolds.

The pharmacological potential of this compound is further underscored by its incorporation of an (prop-2-en-1-yloxy)carbonylamino group, which is commonly used in the synthesis of protease inhibitors and other enzyme-targeting agents. This moiety not only contributes to the compound's solubility and bioavailability but also provides a site for post-translational modifications, enhancing its versatility in drug design. The overall structure of 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid suggests that it may have applications in treating a variety of diseases, including those involving inflammation, cancer, and metabolic disorders.

Recent studies have highlighted the importance of structural diversity in the development of effective drugs. The 1,3-dioxolan moiety has been shown to improve the binding affinity of small molecules to their targets by stabilizing key interactions through hydrogen bonding and hydrophobic effects. Similarly, the (prop-2-en-1-yloxy)carbonylamino group can enhance the compound's ability to cross cell membranes, improving its pharmacokinetic properties. These features make 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 1,3-dioxolan ring typically involves cycloaddition reactions with appropriate dienophiles, while the attachment of the (prop-2-en-1-yloxy)carbonylamino group often requires protecting group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and precision.

In addition to its potential therapeutic applications, 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid may also serve as a valuable tool in research settings. Its unique structure allows researchers to study fundamental aspects of molecular recognition and drug-receptor interactions. By understanding how this compound interacts with biological targets, scientists can gain insights into the mechanisms underlying various diseases and develop more effective treatments.

The use of computational methods has become increasingly important in the study of such compounds. Molecular modeling techniques can predict how 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid will bind to its targets and help optimize its structure for better efficacy. These methods are particularly useful in identifying potential lead compounds for further development and reducing the time and cost associated with traditional high-throughput screening approaches.

The future prospects for this compound are bright, with ongoing research aimed at exploring its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions.

In conclusion, 7-(1,3-dioxolan-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid (CAS No. 2680606-99) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As we continue to uncover new insights into drug design and molecular recognition, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.